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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and a comprehensive protocol for the

preparation of a Direct Yellow 44 stock solution for use in various research applications,

including biological staining.

Introduction
Direct Yellow 44, also known as C.I. 29000, is an azo dye with diverse applications in the

textile and paper industries. In the realm of scientific research, it serves as a valuable tool for

biological staining in fields such as histology and microbiology.[1] Its water-soluble nature

facilitates its use in aqueous solutions for staining cellular structures.[1][2] Proper preparation

of a stock solution is crucial for achieving consistent and reproducible staining results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Direct Yellow 44 is presented in the

table below for easy reference.
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Property Value

Synonyms Direct Fast Yellow GC, Sirius Yellow GC

CAS Number 8005-52-5

Molecular Formula C₂₇H₂₀N₆Na₂O₈S

Molecular Weight 634.53 g/mol

Appearance Orange to brown to dark red powder

Solubility
Soluble in water (60 g/L at 90°C), slightly

soluble in alcohol.[2]

Experimental Protocol: Preparation of a 1% (w/v)
Direct Yellow 44 Stock Solution
This protocol outlines the steps for preparing a 1% (w/v) stock solution of Direct Yellow 44.

This concentration is a common starting point for many staining procedures and can be further

diluted as required for specific applications.

3.1. Materials

Direct Yellow 44 powder (C.I. 29000)

High-purity distilled or deionized water

Magnetic stirrer and stir bar

50 mL volumetric flask

Weighing paper or boat

Spatula

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure
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Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Direct Yellow
44. Wear appropriate PPE to avoid skin and eye contact.

Weighing the Dye: Accurately weigh 0.5 g of Direct Yellow 44 powder using a calibrated

analytical balance.

Initial Dissolution: Transfer the weighed dye into a 50 mL volumetric flask. Add approximately

30-40 mL of high-purity water.

Dissolving the Dye: Place a magnetic stir bar into the flask and place the flask on a magnetic

stirrer. Stir the solution at room temperature until the dye is completely dissolved. Gentle

heating (up to 50°C) may be applied to facilitate dissolution, but boiling should be avoided.

Final Volume Adjustment: Once the dye is fully dissolved, allow the solution to cool to room

temperature if it was heated. Carefully add high-purity water to the flask to bring the final

volume to the 50 mL mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the prepared stock solution into a clearly labeled, light-protected container

(e.g., an amber bottle). For short-term storage (up to one week), refrigeration at 2-8°C is

recommended. For longer-term storage, aliquoting and freezing at -20°C may be considered,

although stability under these conditions should be validated for your specific application. A

vendor suggests that the powder is stable for 3 years at -20°C and in solvent for 1 year at

-80°C.[3]

Sterile Filtration (Optional)
For applications requiring a sterile solution, such as cell culture, the stock solution can be

sterile-filtered.

4.1. Materials

Prepared 1% Direct Yellow 44 stock solution

Sterile syringe
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Sterile syringe filter (0.22 µm pore size, consider compatibility with aqueous solutions, e.g.,

PES or PVDF)

Sterile collection tube

4.2. Procedure

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood.

Filter Preparation: Securely attach the sterile syringe filter to the tip of a sterile syringe.

Filtration: Draw the Direct Yellow 44 stock solution into the syringe.

Dispensing: Carefully push the plunger to pass the solution through the filter into a sterile

collection tube.

Storage: Cap the sterile collection tube and store it under the recommended conditions.

Application Workflow
The following diagram illustrates the general workflow for preparing and using a Direct Yellow
44 stock solution in a typical staining experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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